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Compound of Interest

Compound Name: Dibutyl 2,2'-thiobisacetate

CAS No.: 4121-12-4

Cat. No.: B1582948

Get Quote

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of Dibutyl 2,2'-thiobisacetate. This

guide is designed for researchers, scientists, and drug development professionals to provide

in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help

you optimize your reaction yield and obtain a high-purity product.

I. Introduction
Dibutyl 2,2'-thiobisacetate, also known as dibutyl thiodiglycolate, is an organic compound

with applications in various fields, including its use as a plasticizer and as an intermediate in

the synthesis of pharmaceuticals and other specialty chemicals. The successful synthesis of

this compound with a high yield and purity is crucial for its effective application.

This guide will focus on two primary synthesis routes for Dibutyl 2,2'-thiobisacetate:

Route A: The reaction of an alkali metal sulfide with an alkyl haloacetate.

Route B: The Fischer esterification of thiodiglycolic acid with n-butanol.
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We will explore the intricacies of each route, providing detailed protocols, troubleshooting

guides, and answers to frequently asked questions.

II. Synthesis Route A: From Sodium Sulfide and
Butyl Chloroacetate
This route offers a direct approach to Dibutyl 2,2'-thiobisacetate with reported high yields.[1]

Reaction Scheme and Mechanism
The reaction proceeds via a nucleophilic substitution where the sulfide ion displaces the

chloride from two molecules of butyl chloroacetate.

Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-dibutyl-2-2-thiobisacetate-synthesis-yield]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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